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Compound of Interest

Compound Name:
N,N-dimethylmorpholine-2-

carboxamide

CAS No.: 135072-23-0

Cat. No.: B166608

Get Quote

Executive Summary & Strategic Value
N,N-dimethylmorpholine-2-carboxamide (CAS: 1361115-06-1) is a functionalized

morpholine scaffold used primarily as a solubility-enhancing vector and a chiral probe in

Fragment-Based Drug Discovery (FBDD) and Lead Optimization.[1]

Unlike the standard morpholine ring, which is often used to cap molecules to improve metabolic

stability, the introduction of the N,N-dimethylcarboxamide moiety at the C2 position provides

three distinct advantages:

Vectorization: It introduces a vector for growing the molecule into solvent-exposed regions of

a binding pocket without significantly increasing lipophilicity (LogD).

Stereogenicity: The C2 position is chiral, allowing researchers to probe stereospecific

interactions within the protein active site.

Physicochemical Modulation: The dimethylamide group acts as a hydrogen bond acceptor

(HBA) but not a donor (HBD), modulating the polar surface area (PSA) while maintaining
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high aqueous solubility.

Physicochemical Profile
The following data summarizes the properties of the free base and its hydrochloride salt,

derived from standard medicinal chemistry computational models and empirical observations.

Property Value / Description Impact on Drug Design

Molecular Formula C₇H₁₄N₂O₂
Low MW fragment (<200 Da).

[1]

Molecular Weight 158.20 g/mol
Ideal for Fragment-Based Drug

Discovery (FBDD).[1]

cLogP -0.8 to -0.4

Low lipophilicity; excellent for

lowering the LogP of greasy

leads.[1]

Topological PSA ~49 Å²
Good permeability profile; CNS

active potential.[1]

H-Bond Donors 1 (Secondary Amine)

The N4 amine is the primary

handle for coupling (SNAr,

Amide bond).

H-Bond Acceptors 3 (Ether O, Amide O, N4)

High capacity for water

solubility and protein

interaction.[1]

Chirality C2 (R/S Enantiomers)

Critical: Enantiomers often

show >100x potency

differences.[1]

Application Protocols
Workflow 1: Lead Optimization (Solubility Enhancement)
Context: A lead compound exhibits potent IC50 (<10 nM) but poor aqueous solubility (<10 µM)

and high metabolic clearance due to a lipophilic core. Solution: Replace a terminal piperidine or

standard morpholine with N,N-dimethylmorpholine-2-carboxamide.[1]
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Mechanistic Rationale
The C2-carboxamide group disrupts the planarity of the ring and introduces a permanent

dipole. The N,N-dimethyl group prevents the amide from acting as a hydrogen bond donor,

reducing the desolvation penalty upon binding compared to a primary amide, while still

interacting with solvent water to boost solubility.

Workflow 2: Synthetic Incorporation
Since the N4 nitrogen is a secondary amine, DMMC is typically introduced via Nucleophilic

Aromatic Substitution (SNAr) or Amide Coupling.

Diagram: Strategic Incorporation Pathways
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Caption: Decision tree for coupling DMMC to a drug core via SNAr or Amide Coupling.

Detailed Experimental Protocols
Protocol A: SNAr Coupling to Heteroaryl Chlorides
Objective: Attach DMMC to a chloropyrimidine or chloropyridine core. Scale: 100 mg - 1 g.[1]

Reagents:

Substrate: Heteroaryl Chloride (1.0 equiv)

Reagent: N,N-dimethylmorpholine-2-carboxamide HCl (1.2 equiv)[1]
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Base: Diisopropylethylamine (DIPEA) (3.0 equiv) or Cs₂CO₃ (2.0 equiv)

Solvent: DMSO or NMP (anhydrous)

Step-by-Step Procedure:

Preparation: In a microwave vial or round-bottom flask, dissolve the Heteroaryl Chloride in

DMSO (concentration ~0.2 M).

Addition: Add the DMMC HCl salt followed by the base. Note: If using Carbonate bases,

ensure fine powder to maximize surface area.

Reaction:

Thermal: Heat to 80–100°C for 4–12 hours. Monitor by LCMS.[2]

Microwave: Heat to 120°C for 30–60 minutes.

Workup: Dilute the reaction mixture with EtOAc and wash with water (3x) and brine (1x) to

remove DMSO.

Troubleshooting: If the product is highly polar (due to the amide), avoid aqueous

extraction. Instead, dilute with MeOH/DCM and load directly onto a reverse-phase C18

flash column.[1]

Purification: Flash chromatography (DCM:MeOH 0-10% gradient).

Protocol B: Chiral Resolution (If using racemic starting
material)
Objective: Separate (R) and (S) enantiomers of the DMMC-containing lead. Method:

Supercritical Fluid Chromatography (SFC).

Parameters:

Column: Chiralpak AD-H or IC (4.6 x 250 mm, 5 µm).

Co-Solvent: 20-40% Methanol with 0.1% Diethylamine (DEA).[1]
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Flow Rate: 3-4 mL/min.[1]

Detection: UV at 254 nm.

Rationale: The amide group interacts strongly with the amylose/cellulose stationary phases,

typically providing excellent separation factors (α > 1.2).

Quality Control & Validation
Every synthesized batch must pass the following QC criteria before biological testing.

Test Method Acceptance Criteria

Identity 1H NMR (DMSO-d6)

Diagnostic peaks: N-Me

groups (singlets/doublets ~2.8-

3.0 ppm), Chiral H at C2 (dd

~4.0 ppm).[1]

Purity LC-MS (UV 254) >95% area under curve.[1]

Chiral Purity Chiral SFC/HPLC
>98% ee (for enantiopure

studies).

Residual Solvent GC-Headspace
DMSO < 5000 ppm (Class 3

limit).[1]

Mechanism of Action Visualization
The diagram below illustrates how DMMC modifies the binding properties of a drug scaffold.
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Caption: Mechanistic contribution of DMMC to the pharmacological profile of a lead compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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